(2R,4S)-2-Amino-4-fluoro-5-methylhexanoic acid

• CAS RN: 191986-92-2
• Molecular Formula: C7H14FNO2
• Molecular Weight: 163.19 g/mol
• IUPAC Name: (2R,4S)-2-amino-4-fluoro-5-methylhexanoic acid
• InChI: InChI=1S/C7H14FNO2/c1-4(2)5(8)3-6(9)7(10)11/h4-6H,3,9H2,1-2H3,(H,10,11)/t5-,6+/m0/s1
• InChI Key: GCNHWLOCMGYYBW-NTSWFWBYSA-N
• Isomeric SMILES: CC(C)[C@H](C[C@H](C(=O)O)N)F
• SMILES: CC(C)C(CC(C(=O)O)N)F
• synonyms: D-Norleucine, 4-fluoro-5-methyl-, (4S)-rel- (9CI)

Description

(2R,4S)-2-Amino-4-fluoro-5-methylhexanoic acid, also known as 4F-MPH, is a compound that belongs to the class of amphetamines. It is a derivative of methylphenidate, which is commonly used to treat attention deficit hyperactivity disorder (ADHD). 4F-MPH is a potent psychostimulant, and its effects on the human body have been the subject of many scientific research studies.

Mechanism Of Action

The mechanism of action of (2R,4S)-2-Amino-4-fluoro-5-methylhexanoic acid is similar to that of other psychostimulants. It acts by increasing the levels of dopamine and norepinephrine in the brain, which results in increased alertness, focus, and energy. It also inhibits the reuptake of these neurotransmitters, which prolongs their effects and leads to a more intense and long-lasting stimulation.

Biochemical And Physiological Effects

The biochemical and physiological effects of (2R,4S)-2-Amino-4-fluoro-5-methylhexanoic acid include increased heart rate, blood pressure, and body temperature. It also causes the release of glucose and fatty acids into the bloodstream, which provides energy for the body. Additionally, it increases the levels of dopamine and norepinephrine in the brain, which leads to increased alertness, focus, and energy.

Advantages And Limitations For Lab Experiments

The advantages of using (2R,4S)-2-Amino-4-fluoro-5-methylhexanoic acid in lab experiments include its potency, which allows for smaller doses to be used, and its similarity to other psychostimulants, which allows for comparisons to be made between different drugs. However, its effects on the human body can be unpredictable, and it can be difficult to control the dosage and duration of exposure.

Future Directions

There are many future directions for research related to (2R,4S)-2-Amino-4-fluoro-5-methylhexanoic acid. One area of interest is its potential use in the treatment of ADHD and other cognitive disorders. Additionally, it could be studied for its effects on memory and learning, as well as its potential as a treatment for drug addiction. Further research is also needed to understand the long-term effects of (2R,4S)-2-Amino-4-fluoro-5-methylhexanoic acid on the human body and brain.

Synthesis Methods

The synthesis of (2R,4S)-2-Amino-4-fluoro-5-methylhexanoic acid involves the reaction of 4-fluoro-2-methylphenyl isocyanate with 2-amino-5-methylhexanoic acid. This reaction results in the formation of (2R,4S)-2-Amino-4-fluoro-5-methylhexanoic acid, which is a white crystalline powder. The purity of the compound can be increased by recrystallization from a suitable solvent.

Scientific Research Applications

(2R,4S)-2-Amino-4-fluoro-5-methylhexanoic acid has been used in many scientific research studies to investigate its effects on the human body. It has been studied for its potential use in the treatment of ADHD, as well as for its effects on cognitive function and memory. Additionally, it has been used in studies on drug addiction, as it has been shown to have similar effects to other psychostimulants such as cocaine and amphetamines.